N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide

• IUPAC Name: N-(1,2,4-triazol-4-yl)quinoline-8-sulfonamide
• InChI: InChI=1S/C11H9N5O2S/c17-19(18,15-16-7-13-14-8-16)10-5-1-3-9-4-2-6-12-11(9)10/h1-8,15H
• InChI Key: YOVMPXJYWKQYMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)S(=O)(=O)NN3C=NN=C3)N=CC=C2
• Molecular Formula: C11H9N5O2S
• Molecular Weight: 275.29 g/mol

Description

N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a member of the triazolylquinolinesulfonamide family, which has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide is not fully understood. However, it has been suggested that this compound may exert its biological effects by inhibiting enzymes involved in key metabolic pathways.
Biochemical and Physiological Effects:
N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of various bacterial and fungal strains. It has also been shown to have antitumor effects in vitro and in vivo. In addition, N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide in lab experiments is its broad spectrum of biological activities. This compound has been shown to exhibit antimicrobial, antitumor, and anti-inflammatory properties, making it a useful tool for studying various biological processes. However, one limitation of using N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide in lab experiments is its potential toxicity. Careful consideration should be given to the concentration of this compound used in experiments to avoid any adverse effects on cells or organisms.

Future Directions

There are several potential future directions for the study of N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide. One area of interest is the development of new derivatives of this compound with enhanced biological activities. Another potential direction is the investigation of the mechanism of action of N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide in greater detail. Additionally, the potential use of this compound as a fluorescent probe for the detection of other metal ions could also be explored. Finally, the potential applications of N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide in the treatment of various diseases could also be investigated further.

Synthesis Methods

The synthesis of N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide involves the reaction of 8-hydroxyquinoline-2-carboxylic acid with hydrazine hydrate and sodium nitrite in the presence of sulfuric acid. The resulting compound is then reacted with 4-aminotriazole to yield N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide.

Scientific Research Applications

N-4H-1,2,4-triazol-4-yl-8-quinolinesulfonamide has been extensively studied for its potential applications in various areas of scientific research. This compound has been shown to exhibit antimicrobial, antitumor, and anti-inflammatory properties. It has also been studied for its potential use as a fluorescent probe for the detection of copper ions.